N-[(2E)-3-(3-methoxypropyl)-4-(4-methylphenyl)-2-(phenylimino)-2,3-dihydro-1,3-thiazol-5-yl]thiophene-2-carboxamide

Specification

• Molecular Formula: C25H25N3O2S2
• Molecular Weight: 463.6 g/mol
• IUPAC Name: N-[3-(3-methoxypropyl)-4-(4-methylphenyl)-2-phenylimino-1,3-thiazol-5-yl]thiophene-2-carboxamide
• Standard InChI: InChI=1S/C25H25N3O2S2/c1-18-11-13-19(14-12-18)22-24(27-23(29)21-10-6-17-31-21)32-25(28(22)15-7-16-30-2)26-20-8-4-3-5-9-20/h3-6,8-14,17H,7,15-16H2,1-2H3,(H,27,29)
• Standard InChI Key: KQLZQVZFCLHKEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(SC(=NC3=CC=CC=C3)N2CCCOC)NC(=O)C4=CC=CS4

Introduction

N-[(2E)-3-(3-methoxypropyl)-4-(4-methylphenyl)-2-(phenylimino)-2,3-dihydro-1,3-thiazol-5-yl]thiophene-2-carboxamide is a complex organic compound belonging to the thiazole class, which is known for its diverse biological activities. This compound combines a thiazole ring with a thiophene moiety, making it a subject of interest for pharmaceutical and chemical research due to its potential therapeutic applications.

Synthesis and Preparation

While specific synthesis details for this compound are not readily available in the provided sources, compounds with similar structures often involve multi-step reactions starting from commercially available precursors. Typically, these syntheses might involve condensation reactions, nucleophilic substitutions, or other organic transformations to assemble the complex molecular structure.

Potential Biological Activities

Thiazole and thiophene derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Although specific biological data for this compound is not available, its structural features suggest potential applications in drug discovery.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, structural characterization using techniques like NMR and mass spectrometry, and evaluation of its biological activities through in vitro and in vivo assays. The compound's drug-like properties, such as solubility, permeability, and metabolic stability, would also be important to assess.